Cas no 83673-68-1 (4,5-dibenzyl-4h-1,2,4-triazole-3-thiol)
83673-68-1 structure
Product Name:4,5-dibenzyl-4h-1,2,4-triazole-3-thiol
CAS No:83673-68-1
MF:C16H15N3S
MW:281.375401735306
MDL:MFCD00837917
CID:1811858
PubChem ID:736570
Update Time:2025-04-21
4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol
- 4,5-Dibenzyl-3-sulphanyl-4H-1,2,4-triazole, 4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol
- 4,5-DIBENZYL-3-THIO-4H-1,2,4-TRIAZOLE
- 4,5-dibenzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- AKOS003336052
- CCG-46473
- 4,5-bisbenzyl-1,2,4-triazole-3-thiol
- dibenzyl-4H-1,2,4-triazole-3-thiol
- 3,4-dibenzyl-1H-1,2,4-triazole-5-thione
- Maybridge4_001938
- ALBB-026009
- Oprea1_784349
- SCHEMBL10012854
- 83673-68-1
- HMS1684E19
- BRD-K42422856-001-01-4
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4,5-bis(phenylmethyl)-
- CS-0317132
- HMS1526I02
- AKOS000563945
- JS-139C
- SR-01000636169-1
- AE-842/33002022
- 4H-1,2,4-triazole-3-thiol, 4,5-bis(phenylmethyl)-
- MFCD00837917
- 4,5-dibenzyl-4H-1,2,4-triazol-3-yl hydrosulfide
- 4,5-dibenzyl-4h-1,2,4-triazole-3-thiol
-
- MDL: MFCD00837917
- Inchi: 1S/C16H15N3S/c20-16-18-17-15(11-13-7-3-1-4-8-13)19(16)12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,20)
- InChI Key: ZHRFGHHXGMDPGA-UHFFFAOYSA-N
- SMILES: S=C1NN=C(CC2C=CC=CC=2)N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 281.09866866g/mol
- Monoisotopic Mass: 281.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 420.6±48.0 °C at 760 mmHg
- Flash Point: 208.2±29.6 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR14452-50mg |
4,5-Dibenzyl-3-thio-4H-1,2,4-triazole |
83673-68-1 | 50mg |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | OR14452-250mg |
4,5-Dibenzyl-3-thio-4H-1,2,4-triazole |
83673-68-1 | 250mg |
£18.00 | 2025-02-19 | ||
| abcr | AB257480-1 g |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol, 95%; . |
83673-68-1 | 95% | 1g |
€197.30 | 2023-04-27 | |
| abcr | AB257480-5 g |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol, 95%; . |
83673-68-1 | 95% | 5g |
€456.10 | 2023-04-27 | |
| abcr | AB257480-10 g |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol, 95%; . |
83673-68-1 | 95% | 10g |
€773.40 | 2023-04-27 | |
| Chemenu | CM526025-1g |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol |
83673-68-1 | 97% | 1g |
$344 | 2022-09-29 | |
| TRC | B432890-2.5mg |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol |
83673-68-1 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B432890-5mg |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol |
83673-68-1 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B432890-25mg |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol |
83673-68-1 | 25mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB257480-1g |
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol, 95%; . |
83673-68-1 | 95% | 1g |
€197.00 | 2025-04-16 |
4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
83673-68-1 (4,5-dibenzyl-4h-1,2,4-triazole-3-thiol) Related Products
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- 139158-26-2(3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(phenylmethyl)-5-tricyclo[3.3.1.13,7]dec-1-yl-)
- 21358-12-3(5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
- 31405-23-9(5-(4-Chlorobenzyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)
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- 31405-22-8(5-Benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
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- 91129-84-9(4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol)
- 667437-95-8(4-Allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol)
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